Cas no 1159567-58-4 (4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]-)

• Product Name: 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]-
• CAS No: 1159567-58-4
• MF: C₁₅H₁₇FN₄O
• MW: 288.320086240768
• MDL: MFCD32705267
• CID: 4780887
• Update Time: 2025-07-18

4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]-

• MDL： MFCD32705267
• Inchi： 1S/C15H17FN4O/c16-13-3-1-2-12(8-13)10-19-4-6-20(7-5-19)14-9-15(21)18-11-17-14/h1-3,8-9,11H,4-7,10H2,(H,17,18,21)
• InChI Key： MAXWWJFSQOXWPD-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC3=CC=CC(F)=C3)CC2)=CC(=O)N1

Additional information on 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]-

Introduction to 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] and Its Significance in Modern Medicinal Chemistry

4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] (CAS No. 1159567-58-4) represents a compound of considerable interest in the realm of medicinal chemistry, particularly for its potential applications in the development of novel therapeutic agents. This compound belongs to the class of pyrimidinone derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The presence of a piperazine moiety and a fluorophenylmethyl group in its structure imparts unique pharmacological properties, making it a promising candidate for further investigation.

The structural framework of 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] encompasses a central pyrimidinone core, which is a well-documented scaffold in drug discovery. Pyrimidinone derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The introduction of the piperazine ring at the 6-position enhances the compound's solubility and binding affinity, while the 3-fluorophenylmethyl group contributes to its metabolic stability and selectivity.

In recent years, there has been a growing focus on the development of small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. The fluorine atom in the phenyl ring is particularly noteworthy, as it can significantly influence the compound's pharmacokinetic properties. Fluorinated aromatic rings are frequently incorporated into drug molecules to improve their bioavailability, binding affinity, and resistance to metabolic degradation. This feature makes 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] an attractive candidate for further exploration in oncology research.

Moreover, the piperazine moiety is a common pharmacophore in medicinal chemistry, known for its ability to enhance drug-receptor interactions. Piperazine derivatives have been successfully utilized in the development of antipsychotic, antidepressant, and antihistamine drugs. The combination of these structural elements in 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] suggests potential therapeutic applications across multiple disease areas. For instance, its interaction with protein kinases could make it a valuable tool in the fight against cancer, while its ability to modulate neurotransmitter systems may be relevant in treating neurological disorders.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel drug candidates like 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]. These technologies allow researchers to rapidly evaluate the biological activity of compounds based on their structural features. By leveraging machine learning algorithms and molecular docking simulations, scientists can predict how a molecule will interact with biological targets before conducting costly wet-lab experiments. This approach has significantly reduced the time and resources required to identify promising drug candidates.

The synthesis of 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrimidinone core, followed by functionalization with the piperazine group and fluorophenylmethyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these functional groups efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.

In vitro studies have begun to uncover the potential biological activities of 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]. Preliminary data suggest that it exhibits inhibitory effects on certain kinases involved in cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has been explored as a possible mechanism for treating neurological conditions. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The pharmaceutical industry is increasingly recognizing the importance of innovative drug candidates like 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl]. Companies are investing heavily in research aimed at identifying new molecular entities with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical firms are fostering rapid advancements in drug discovery technologies. This synergy has led to an unprecedented number of novel compounds entering clinical trials each year.

The future prospects for 4(3H)-Pyrimidinone, 6-[4-[(3-fluorophenyl)methyl]-1-piperazinyl] are bright given its unique structural features and promising preclinical data. Further studies are needed to elucidate its exact mechanisms of action and optimize its pharmacokinetic properties. As computational methods continue to evolve, researchers will be able to design even more sophisticated molecular entities with tailored biological activities.

In conclusion,4(3H)-Pyrimidinone, CAS No1159567-58-4, represents a significant advancement in medicinal chemistry due to its innovative structure and potential therapeutic applications. Its combination of a pyrimidinone core, piperazine moiety, and fluorophenylmethyl group makes it a versatile scaffold for developing new drugs targeting various diseases. With ongoing research efforts aimed at optimizing its properties, this compound holds great promise for improving human health through novel therapeutic interventions.